4-(4-Chlorobutyl)pyridine
Overview
Description
4-(4-Chlorobutyl)pyridine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a pyridine derivative that is commonly used as a building block in the synthesis of complex organic compounds.
Scientific Research Applications
Catalysis and Organic Synthesis
4-(4-Chlorobutyl)pyridine and its derivatives show significant promise in catalysis and organic synthesis. For instance, 4-(N,N-Dimethylamino)pyridine hydrochloride (DMAP·HCl) serves as a recyclable catalyst for acylating inert alcohols and phenols, with its reaction mechanism offering insights into base-free conditions for acylation processes (Liu, Ma, Liu, & Wang, 2014). Similarly, N-alkyl pyrrolidines undergo selective ring-opening reactions with chloroformates to yield 4-chlorobutyl carbamates, indicating their role in creating 1,4-bifunctional compounds (Yu, Shoaib, Iqbal, Kim, Ha, & Cho, 2017).
Photochemical and Electrochemical Properties
Studies on pyridine derivatives, including those related to this compound, reveal interesting photochemical and electrochemical properties. For example, the formation of methylenebispyridinium dichloride compounds from the reaction of dichloromethane with pyridine derivatives under ambient conditions offers insight into the kinetics of such reactions (Rudine, Walter, & Wamser, 2010). Additionally, antimicrobial activities and DNA interactions of pyridine-2-carboxylic acid derivatives, including 4-chloro-pyridine-2-carboxylic acid, have been characterized, highlighting their potential in biologically relevant applications (Tamer, Tamer, İdil, Avcı, Vural, & Atalay, 2018).
Synthesis of Complex Molecules
The synthesis of complex molecules using 4-substituted pyridines is a significant area of research. Techniques such as chemoenzymatic routes to prepare optically active 4-chloro derivatives and their applications as nucleophilic catalysts demonstrate the versatility of these compounds (Busto, Gotor‐Fernández, & Gotor, 2006). Moreover, the development of 4-selective pyridine functionalization reactions via heterocyclic phosphonium salts underlines the importance of pyridines in pharmaceuticals and battery technologies (Dolewski, Hilton, & McNally, 2017).
Fluorescent Probes and Sensors
Research has also focused on the use of pyridine derivatives as fluorescent probes and sensors. For instance, the synthesis of fluorescent 1,7-Dipyridyl-bis-pyrazolo[3,4-b:4′,3′-e]pyridines and their application in the nanomolar detection of Cu2+ ions demonstrate the potential of these compounds in environmental and pharmaceutical analysis (García, Romero, & Portilla, 2019).
Advanced Materials and Ligand Design
Pyridine derivatives, including those related to this compound, are crucial in the development of advanced materials and ligand design. The synthesis of 4-functionalized terdendate pyridine-based ligands for metal ions exemplifies this, where the pyridine nitrogen acts in conjunction with other functional groups to form complex structures (Vermonden, Branowska, Marcelis, & Sudhölter, 2003). Additionally, the creation of molecular chemosensors based on niobium(V) and pyridine derivatives for detecting volatile organic compounds (VOCs) underscores their application in sensor technology and environmental monitoring (Motorina, Lomova, Mozhzhukhina, & Gruzdev, 2019).
properties
IUPAC Name |
4-(4-chlorobutyl)pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClN/c10-6-2-1-3-9-4-7-11-8-5-9/h4-5,7-8H,1-3,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMVNWHFRVCCONY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1CCCCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50449561 | |
Record name | 4-(4-chlorobutyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50449561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5264-17-5 | |
Record name | 4-(4-Chlorobutyl)pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5264-17-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(4-chlorobutyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50449561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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